3-[3-(6-methyl-2-oxo-1,2-dihydro-3-pyridinyl)-1,2,4-oxadiazol-5-yl]-N-(4-methylphenyl)propanamide

• IUPAC Name: 3-[3-(6-methyl-2-oxo-1H-pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-N-(4-methylphenyl)propanamide
• InChI: InChI=1S/C18H18N4O3/c1-11-3-6-13(7-4-11)20-15(23)9-10-16-21-17(22-25-16)14-8-5-12(2)19-18(14)24/h3-8H,9-10H2,1-2H3,(H,19,24)(H,20,23)
• InChI Key: BNUPLQTWTDBKBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CCC2=NC(=NO2)C3=CC=C(NC3=O)C
• Molecular Formula: C18H18N4O3
• Molecular Weight: 338.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyridine and oxadiazole rings, followed by the introduction of the amide group. The exact synthetic route would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of the compound can be predicted based on its functional groups. The pyridine and oxadiazole rings are aromatic, meaning they are planar and have a delocalized π electron system. The amide group can participate in hydrogen bonding, which could influence the compound’s physical properties and reactivity.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. The pyridine ring is electron-deficient and can act as a weak base. The oxadiazole ring is also electron-deficient and can undergo electrophilic substitution reactions. The amide group can participate in a variety of reactions, including hydrolysis and condensation.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups. For example, the presence of the amide group could increase the compound’s solubility in water. The aromatic rings could contribute to the compound’s stability and rigidity.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include investigating its reactivity, studying its interactions with biological targets, and exploring its potential use in areas such as medicinal chemistry.

Mechanism of Action

Target of Action

The primary target of this compound is the Polycomb Repressive Complex 2 (PRC2) . PRC2 plays a major role in transcriptional silencing, in part by installing methylation marks on lysine 27 of histone 3 . Dysregulation of PRC2 function correlates with certain malignancies and poor prognosis .

Mode of Action

The compound acts as a potent and selective inhibitor of EZH2 , the catalytic engine of the PRC2 complex . By inhibiting EZH2, the compound prevents the installation of methylation marks on histone 3, thereby disrupting the function of PRC2 .

Biochemical Pathways

The inhibition of EZH2 disrupts the function of the PRC2 complex, leading to changes in gene expression. This can affect various biochemical pathways, particularly those involved in cell proliferation and differentiation .

Pharmacokinetics

The compound has demonstrated robust antitumor effects in a karpas-422 xenograft model when dosed at 160 mg/kg bid .

Result of Action

The molecular and cellular effects of the compound’s action include changes in gene expression patterns, disruption of cell proliferation and differentiation pathways, and potential antitumor effects .